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Unable to Identify "Unc-CA359" in Public
Scientific Databases

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Unc-CA359

Cat. No.: B12396089

An in-depth search of publicly available scientific literature and biological databases did not
yield any specific information for the identifier "Unc-CA359." This term does not correspond to
a recognized gene, protein, chemical compound, or signaling pathway in the current body of
scientific knowledge.

The lack of information on "Unc-CA359" prevents the creation of the requested in-depth
technical guide, as there is no data to synthesize, no experimental protocols to detail, and no
signaling pathways to visualize. The identifier may be:

e Aninternal or proprietary code: Many research institutions and pharmaceutical companies
use internal codes for novel genes, proteins, or compounds during development. These
identifiers are typically not present in public databases until the research is published.

e Avery recent discovery: It is possible that "Unc-CA359" is a newly identified molecule that
has not yet been described in a peer-reviewed publication.

» A misinterpretation or typographical error: The identifier could be a mistyped version of a
known biological entity.

While the specific term "Unc-CA359" could not be found, the prefix "UNC" is commonly
associated with two areas in biological research:

» University of North Carolina (UNC): UNC is a major research university, and its laboratories
are at the forefront of biological and medical research. It is possible that "Unc-CA359"
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originates from research conducted at this institution.

o Caenorhabditis elegans Genetics: In the field of genetics, "unc" is a standard prefix for genes
in the nematode worm C. elegans that are associated with an "uncoordinated" phenotype,
which affects movement. Examples include well-studied genes like unc-5 and unc-129.[1]

To proceed with your request, please verify the identifier "Unc-CA359" and, if possible, provide
a more standard or alternative name, such as a recognized gene symbol, protein name, or a
reference to a relevant scientific publication. With a valid identifier, a comprehensive technical
guide can be developed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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